3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H17NO3/c21-17-11-15(10-16(12-17)20(22)23)18-8-4-5-9-19(18)24-13-14-6-2-1-3-7-14/h1-12H,13,21H2,(H,22,23)
• InChI Key: ZJGQKWSKMAVVID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=CC(=C3)N)C(=O)O
• Molecular Formula: C20H17NO3
• DSSTOX Substance ID: DTXSID40692185
• Molecular Weight: 319.4 g/mol
• CAS RN: 1261989-93-8

Description

3-Amino-5-(2-benzyloxyphenyl)benzoic acid (3-ABPA) is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. It is a white crystalline solid with a molecular formula C18H15NO3 and a molecular weight of 297.31 g/mol. 3-ABPA is a versatile compound due to its various biochemical and physiological properties, and has become an important tool for researchers in many areas of biochemistry.

Scientific Research Applications

3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including biochemical and physiological studies. It is used to study the structure and function of proteins and other molecules, as well as to investigate the mechanism of action of drugs. 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% has also been used to study the interaction between drugs and their targets in the body.

Mechanism of Action

3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% acts as an inhibitor of catechol O-methyltransferase (COMT). COMT is an enzyme that catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to catecholamines, such as dopamine and epinephrine. By inhibiting COMT, 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% increases the levels of these catecholamines in the body and thus has a stimulatory effect.
Biochemical and Physiological Effects
3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been found to increase the level of dopamine in the brain, which can lead to increased alertness and improved cognitive performance. It has also been found to increase the levels of epinephrine, which can lead to increased heart rate and blood pressure. In addition, 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% has been found to have anti-inflammatory effects and to reduce the levels of cholesterol in the blood.

Advantages and Limitations for Lab Experiments

3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% has a number of advantages when used in laboratory experiments. It is relatively inexpensive, easy to obtain, and can be stored for long periods of time without degrading. In addition, it is a versatile compound and can be used in a variety of biochemical and physiological studies. However, there are some limitations to its use in laboratory experiments. It is not always easy to determine the exact concentration of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% needed for a particular experiment, and it can be difficult to control the amount of the compound that is absorbed by the body.

Future Directions

The potential applications of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% are vast and there are many possible future directions for research. One potential future direction is to further investigate the biochemical and physiological effects of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% on the body. Another potential direction is to explore the potential therapeutic uses of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95%, such as in the treatment of neurological disorders. Additionally, further studies could be conducted to determine the optimal concentrations of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% for various laboratory experiments. Finally, research could be conducted to explore the potential toxic effects of 3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% on the body.

Synthesis Methods

3-Amino-5-(2-benzyloxyphenyl)benzoic acid, 95% can be synthesized by several methods. One method involves the reaction of 5-hydroxybenzoic acid with benzyloxyamine in the presence of a base such as pyridine. The reaction is carried out at room temperature and yields a product with a purity of 95%.